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Compound of Interest

Compound Name: Cy3-dCTP

Cat. No.: B12402521 Get Quote

Essential Safety and Handling Guide for Cy3-
dCTP
This guide provides immediate and essential safety and logistical information for the proper

handling and disposal of Cy3-dCTP. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

I. Product Identification and Properties
Cy3-dCTP is a fluorescently labeled deoxycytidine triphosphate used for the enzymatic

labeling of DNA and cDNA probes. These probes are commonly utilized in applications such as

Polymerase Chain Reaction (PCR), Fluorescence In Situ Hybridization (FISH), and

microarrays.[1][2] The Cy3 dye is a cyanine-based fluorophore that is sensitive to light and

environmental conditions.[2]
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Property Value Notes

Excitation Wavelength (λexc) 550 nm [1]

Emission Wavelength (λem) 570 nm

Molar Extinction Coefficient (ε) 150,000 M⁻¹cm⁻¹ In Tris-HCl pH 7.5

Molecular Formula C₄₃H₅₅N₆O₂₀P₃S₂ (free acid)

Molecular Weight 1132.97 g/mol (free acid)

Purity ≥ 95% (HPLC)

Supplied Form Solution in 10 mM Tris-HCl

Concentration 1.0 mM - 1.1 mM

pH 7.5 ±0.5

Storage Temperature -20°C

Shipping Conditions
Shipped on gel packs or dry

ice

II. Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Cy3-dCTP to ensure

appropriate PPE is selected. The following are the minimum recommended PPE for handling

this compound.

Hand Protection: Disposable nitrile gloves are required. Always wear gloves when handling

the vial and any solutions containing Cy3-dCTP. If direct contact occurs, remove and

dispose of the gloves immediately, then wash your hands thoroughly. For tasks with a higher

risk of splashing, consider wearing double gloves.

Eye and Face Protection: Safety glasses with side shields meeting ANSI Z87.1 standards

are the minimum requirement. If there is a significant risk of splashing, chemical splash

goggles should be worn. A face shield, worn in conjunction with safety glasses or goggles, is

recommended when preparing solutions or performing procedures with a high splash

potential.
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Laboratory Clothing: A long-sleeved laboratory coat is mandatory to protect skin and

clothing. Ensure the lab coat is fully buttoned or snapped.

Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory at all times.

III. Handling and Operational Protocol
Cy3-dCTP and the resulting labeled probes are sensitive to light and should be handled

accordingly. Experimental procedures should be carried out in low-light conditions to protect the

fluorescent dye from photobleaching.

Step-by-Step Handling Procedure:

Preparation: Before retrieving the Cy3-dCTP from storage, ensure you are wearing the

appropriate PPE. Prepare your workspace by dimming the lights or using a dark room.

Thawing: Thaw the vial of Cy3-dCTP on ice. Avoid repeated freeze-thaw cycles, which can

degrade the compound. It is recommended to aliquot the stock solution into single-use

volumes upon first use.

Centrifugation: Before opening the vial for the first time, centrifuge it briefly (for volumes ≤2

ml) to collect the entire solution at the bottom of the tube.

Pipetting: Use positive displacement pipettes or filter tips to prevent aerosol contamination

and ensure accurate measurement.

Experimental Use: When adding Cy3-dCTP to a reaction mixture (e.g., for PCR), keep the

tube on ice and minimize its exposure to light.

Post-Procedure: After use, securely cap the vial and return it to -20°C storage in a light-proof

container.

IV. Disposal Plan
All materials contaminated with Cy3-dCTP, including pipette tips, microfuge tubes, and gloves,

should be considered chemical waste.
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Waste Segregation: Dispose of all contaminated solid waste in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing Cy3-dCTP in a separate, sealed, and clearly

labeled hazardous waste container.

Disposal Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste. Consult your institution's Environmental Health and Safety (EHS) office for

specific guidance on hazardous waste disposal procedures.

V. Experimental Workflow and Safety Precautions
The following diagram illustrates the general workflow for handling Cy3-dCTP, incorporating

key safety and operational steps.
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Caption: Workflow for safe handling of Cy3-dCTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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